Cas no 568557-49-3 (4-2-(4-bromophenoxy)ethoxy-3-ethoxybenzaldehyde)

• Product Name: 4-2-(4-bromophenoxy)ethoxy-3-ethoxybenzaldehyde
• CAS No: 568557-49-3
• MF: C₁₇H₁₇BrO₄
• MW: 365.218484640121
• CID: 3099621
• PubChem ID: 2219704
• Update Time: 2025-06-07

4-2-(4-bromophenoxy)ethoxy-3-ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-Bromo-phenoxy)-ethoxy]-3-ethoxy-benzaldehyde
• 4-2-(4-bromophenoxy)ethoxy-3-ethoxybenzaldehyde
• TXA55749
• 4-[2-(4-bromophenoxy)ethoxy]-3-ethoxybenzaldehyde
• CS-0219952
• 568557-49-3
• EN300-05405
• AKOS001058251
• Z25620557
• G38374

• Inchi： 1S/C17H17BrO4/c1-2-20-17-11-13(12-19)3-8-16(17)22-10-9-21-15-6-4-14(18)5-7-15/h3-8,11-12H,2,9-10H2,1H3
• InChI Key： XVSSITMVLMCFDP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCOC1C=CC(C=O)=CC=1OCC

Computed Properties

• Exact Mass: 364.03102Da
• Monoisotopic Mass: 364.03102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.8Ų

Additional information on 4-2-(4-bromophenoxy)ethoxy-3-ethoxybenzaldehyde

4-2-(4-Bromophenoxy)ethoxy-3-Ethoxybenzaldehyde: An Overview of CAS No. 568557-49-3

4-2-(4-Bromophenoxy)ethoxy-3-Ethoxybenzaldehyde (CAS No. 568557-49-3) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its intricate molecular framework, which includes a bromophenoxy group, an ethoxy group, and an aldehyde functional group. These structural features contribute to its diverse reactivity and biological activity, making it a valuable subject of study for researchers and chemists alike.

The chemical structure of 4-2-(4-Bromophenoxy)ethoxy-3-Ethoxybenzaldehyde is particularly noteworthy. The presence of the bromophenoxy group imparts halogen bonding capabilities, which can influence the compound's interactions with other molecules. Additionally, the ethoxy groups provide electron-donating properties, enhancing the compound's stability and reactivity. The aldehyde functional group, on the other hand, offers a reactive site for various chemical transformations, such as condensation reactions and reduction processes.

In the realm of pharmaceutical research, 4-2-(4-Bromophenoxy)ethoxy-3-Ethoxybenzaldehyde has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of a key enzyme associated with neurodegenerative diseases. This finding suggests that 4-2-(4-Bromophenoxy)ethoxy-3-Ethoxybenzaldehyde could be further optimized to develop novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its pharmaceutical applications, 4-2-(4-Bromophenoxy)ethoxy-3-Ethoxybenzaldehyde has also been investigated for its potential use in materials science. The compound's unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used as a building block for designing organic semiconductors with improved charge transport properties. These findings highlight the versatility of 4-2-(4-Bromophenoxy)ethoxy-3-Ethoxybenzaldehyde and its potential to contribute to advancements in sustainable energy technologies.

The synthesis of 4-2-(4-Bromophenoxy)ethoxy-3-Ethoxybenzaldehyde is a multi-step process that requires careful control over reaction conditions to achieve high yields and purity. Common synthetic routes involve the sequential addition of functional groups to a benzene ring, followed by selective oxidation to form the aldehyde moiety. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes, leading to more efficient and environmentally friendly production methods.

In terms of safety and handling, it is important to note that while 4-2-(4-Bromophenoxy)ethoxy-3-Ethoxybenzaldehyde is not classified as a hazardous material or controlled substance, proper precautions should be taken when working with this compound in laboratory settings. Standard laboratory safety protocols should be followed to ensure the well-being of researchers and technicians.

To summarize, 4-2-(4-Bromophenoxy)ethoxy-3-Ethoxybenzaldehyde (CAS No. 568557-49-3) is a multifaceted organic compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely that 4-2-(4-Bromophenoxy)ethoxy-3-Ethoxybenzaldehyde will play an increasingly important role in advancing scientific knowledge and technological innovation.